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Compound of Interest

Compound Name: (+)-4'-Fluorotartranilic acid

Cat. No.: B079520

In-depth Technical Guide: (+)-4'-Fluorotartranilic
Acid

Disclaimer: Publicly available, in-depth technical information, including comprehensive
guantitative data, detailed experimental protocols, and established biological pathways for

(+)-4'-Fluorotartranilic acid, is limited. This guide provides the core chemical identifiers and
structural information, supplemented by a general overview of related chemical classes.

Core Compound Information
(CAS Number: 206761-65-1)
(+)-4'-Fluorotartranilic acid is a chiral organic compound belonging to the family of tartranilic

acids, which are derivatives of tartaric acid. The presence of a fluorine atom on the aniline
moiety is a key structural feature.

Molecular Structure and Identifiers

The fundamental chemical and structural information for (+)-4'-Fluorotartranilic acid is
summarized below.
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Identifier Value Source
CAS Number 206761-65-1 [1][2]
Molecular Formula C10H10FNOs [2][3]
Molecular Weight 243.19 g/mol [2]
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Physicochemical and Biological Data

Detailed experimental quantitative data for (+)-4'-Fluorotartranilic acid is not readily available
in the surveyed literature. For researchers and drug development professionals, this indicates
that the compound is likely not extensively characterized in the public domain.

Experimental Protocols

Specific, detailed experimental protocols for the synthesis, purification, and biological
application of (+)-4'-Fluorotartranilic acid are not described in the available literature.
However, general synthetic approaches for related tartaric acid and anthranilic acid derivatives
can provide a conceptual framework. The synthesis of tartaric acid amides and imides can
present challenges, often requiring purification methods like column chromatography.

Potential Research and Applications
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While direct evidence is lacking for this specific molecule, the structural components of (+)-4'-
Fluorotartranilic acid suggest potential areas of interest for researchers in drug development:

» Tartaric Acid Derivatives: These compounds are valued in asymmetric synthesis for
establishing specific stereochemistry in target molecules. They have been utilized as starting
materials or key intermediates in the synthesis of various biologically active compounds.

e Fluorinated Aromatic Compounds: The introduction of fluorine into organic molecules is a
common strategy in medicinal chemistry to modulate pharmacokinetic and
pharmacodynamic properties, such as metabolic stability, lipophilicity, and binding affinity.

 Anilide Derivatives: Amide and anilide derivatives of compounds like anthranilic acid have
demonstrated a broad range of biological activities, including anti-inflammatory, antimicrobial,
and antiviral properties.

Logical Relationship Diagram

Due to the absence of specific information on signaling pathways or detailed experimental
workflows for (+)-4'-Fluorotartranilic acid, a meaningful diagram as requested cannot be
generated. A generalized workflow for chemical compound characterization is presented below
for illustrative purposes.
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Synthesis and Purification

Chemical Synthesis

:

Purification
(e.g., Chromatography, Recrystallization)

Structural Characterization

Spectroscopic Analysis
(NMR, IR, MS)

:

Purity Assessment
(e.g., HPLC, Elemental Analysis)

Biological Evaluation

In Vitro Assays
(e.g., Enzyme Inhibition, Cell Viability)

:

In Vivo Studies
(Animal Models)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and evaluation of a novel
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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